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Compound of Interest

Compound Name: 1,2-Dimethylpropylamine

CAS No.: 598-74-3

Cat. No.: B1361077 Get Quote

CAS: 598-74-3 | Formula: C₅H₁₃N Synonyms: 3-methyl-2-butylamine; sec-isoamylamine; 3-

methylbutan-2-amine.[1]

Executive Summary & Chemical Risk Profile
1,2-Dimethylpropylamine is a hindered primary aliphatic amine used frequently as a chiral

intermediate in pharmaceutical synthesis and as a ligand precursor.[1] Its handling requires

strict adherence to safety protocols due to its dual nature as a highly flammable liquid and a

corrosive base.[2]

This guide synthesizes chemical hygiene data with practical bench-level protocols. It prioritizes

"prevention through design"—engineering out hazards before they occur.
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Property Value Operational Implication

Boiling Point 84–87 °C

Volatile; significant vapor

generation at room

temperature.[1]

Flash Point < 21 °C (Est. -28°C)

Class IB Flammable Liquid.[1]

Vapors can ignite at freezer

temperatures.

Density 0.757 g/mL
Lighter than water; will float on

aqueous spills.[1]

pKa ~10.8 (Predicted)
Strong base; violent reaction

with acids.[1]

Air Sensitivity Carbon Dioxide

Reacts with atmospheric CO₂

to form solid carbamates

(crusts).[1]

Incompatibility Matrix
Acids (Mineral & Organic): Violent, exothermic neutralization. Can cause thermal runaway in

closed vessels.

Acid Chlorides/Anhydrides: Explosive acylation reactions.

Oxidizers (Peroxides, Nitrates): High risk of fire/explosion.

Halogenated Solvents: Potential for alkylation reactions over time; generally safe for short-

term extraction but not storage.[1]

Engineering Controls & Personal Protective
Equipment (PPE)
Standard "blue nitrile" exam gloves are insufficient for direct handling of aliphatic amines.

Amines can permeate thin nitrile in <5 minutes, causing chemical burns without visible glove

degradation.
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Glove Selection Logic[1][3]
Splash Protection (Incidental Contact): Double-gloved Nitrile (minimum 5 mil outer, 4 mil

inner).[1] Change immediately upon contamination.[2]

Full Immersion/High Risk: Silver Shield® (Laminate) or Butyl Rubber.

Why: Laminate films provide >480 min breakthrough time for small amines.

Ergonomic Tip: Wear a nitrile glove over the loose-fitting Silver Shield glove to improve

dexterity.[1]

Ventilation & Containment
Primary Barrier: Chemical Fume Hood required.[2] Sash height < 18 inches.[3][4][5]

Static Control: All metal containers must be grounded/bonded during transfer. The low flash

point means static discharge from the non-conductive liquid is a credible ignition source.

Operational Protocols
Protocol: Inert Liquid Transfer
Objective: Transfer reagent without exposure to air (carbamate formation) or ignition sources.

Preparation:

Secure the reagent bottle and receiving flask.

Purge the receiving flask with dry Nitrogen (

) or Argon.

The "Oven-Dried" Rule: Ensure all needles and syringes are oven-dried. Moisture causes

immediate fuming/corrosion.

Technique (Syringe Transfer):

Insert a long-needle (deflected point) through the septum.[1]
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Use a balloon of inert gas to pressurize the source bottle slightly.

Withdraw liquid slowly to prevent cavitation (bubble formation).

Critical Step: Upon removal, pull the plunger back to create an air gap in the needle before

disconnecting. This prevents the "amine drip" that corrodes fume hood sashes.

Quenching: Immediately rinse the syringe with dilute HCl or Acetone into a dedicated waste

beaker inside the hood.

Storage Requirements[2][6]
Vessel: Tightly sealed glass or stainless steel. Do not use aluminum (potential

corrosion/hydrogen evolution).

Environment: Flammables cabinet.

Atmosphere: Store under inert gas (Nitrogen) to prevent "crusting" (carbamate formation) on

the cap, which can seize the bottle.

Emergency Response: Spill Management
Do NOT use paper towels.

Reasoning: Paper towels increase the surface area of the liquid, accelerating evaporation

and increasing fire risk. They also provide fuel for potential ignition.

Spill Cleanup Workflow
Evacuate & Ventilate: Clear the immediate area.

PPE Upgrade: Don Silver Shield gloves and a respirator if outside the fume hood (cartridge

type: Organic Vapor + Ammonia/Methylamine).

Containment: Encircle the spill with a specialized Amine Neutralizing Absorbent (often color-

changing) or dry sand/vermiculite.[1]

Absorption: Cover the liquid completely.
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Disposal: Scoop material into a heavy-duty poly bag or bucket. Label as "Hazardous Waste:

Flammable/Corrosive Debris."

Waste Management & Disposal
Regulatory Code (RCRA): D001 (Ignitable), D002 (Corrosive).

Waste Segregation Strategy
Never pour 1,2-Dimethylpropylamine down the drain.[1] It is toxic to aquatic life and can

damage plumbing.

Stream A: Organic Alkaline Waste (Preferred)[1]

Combine with other basic organic solvents (e.g., Triethylamine, Pyridine).

Do NOT mix with: Acid waste streams (explosion hazard).

Stream B: High BTU Organic Waste

If the amine is dissolved in a combustible solvent (e.g., Toluene), it can be incinerated as

fuel blending waste.

Disposal Decision Tree (Visualized)
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Waste: 1,2-Dimethylpropylamine

What is the state?

Liquid / Solution

Solid / Spill Debris

Check pH/Compatibility

Route B: Solid Haz Waste

Double Bagged

Route A: Organic Alkaline

Segregate from Oxidizers

STOP: Do NOT mix with Acids

Click to download full resolution via product page

Figure 1: Decision logic for segregating amine waste streams to prevent incompatibility

incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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